N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide

• IUPAC Name: N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide
• InChI: InChI=1S/C16H24N2O2/c1-12-10-13(11-20-12)16(19)17-14-6-8-18(9-7-14)15-4-2-3-5-15/h10-11,14-15H,2-9H2,1H3,(H,17,19)
• InChI Key: UPRZJTFWUDTIGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CO1)C(=O)NC2CCN(CC2)C3CCCC3
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide is a synthetic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of (S,S)-N,N’-bisnosyl diamine with diphenylvinylsulfonium triflate in the presence of DBU, leading to protected piperazines. Deprotection of these piperazines with PhSH followed by selective intramolecular cyclization results in the desired compound .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves large-scale synthesis using similar reaction conditions as those used in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and specific solvents to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential interactions with biological targets.

Medicine: Explored for its potential therapeutic effects, particularly in the context of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The exact pathways and molecular targets are still under investigation, but the compound is believed to modulate signaling pathways involved in cell proliferation and survival .

Comparison with Similar Compounds

Similar Compounds

2-(1-Cyclopentylpiperidin-4-yl)ethanamine: A related compound with similar structural features.

Piperidine derivatives:

Uniqueness

N-(1-cyclopentylpiperidin-4-yl)-5-methylfuran-3-carboxamide stands out due to its specific functional groups and the resulting unique chemical and biological properties